4-chloro-N'-[(2,4-dimethylbenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 2,4-dimethylbenzoate
• InChI: InChI=1S/C16H15ClN2O2/c1-10-3-8-14(11(2)9-10)16(20)21-19-15(18)12-4-6-13(17)7-5-12/h3-9H,1-2H3,(H2,18,19)
• InChI Key: HALGWFBMXAPHOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)ON=C(C2=CC=C(C=C2)Cl)N)C
• Isomeric SMILES: CC1=CC(=C(C=C1)C(=O)O/N=C(/C2=CC=C(C=C2)Cl)\N)C
• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol

Description

4-chloro-N'-[(2,4-dimethylbenzoyl)oxy]benzenecarboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, agriculture, and material science.

Scientific Research Applications

This compound has been extensively studied for its potential applications in medicinal chemistry as a drug candidate for the treatment of various diseases such as cancer, inflammation, and diabetes. It has been shown to exhibit potent anti-inflammatory and anticancer activities in vitro and in vivo. Additionally, it has shown promising results as an insecticide and herbicide in agriculture.

Mechanism of Action

The mechanism of action of 4-chloro-N'-[(2,4-dimethylbenzoyl)oxy]benzenecarboximidamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins involved in the pathogenesis of various diseases. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the application. In medicinal chemistry, it has been shown to exhibit potent anti-inflammatory and anticancer activities by inhibiting the production of inflammatory mediators and inducing apoptosis in cancer cells. In agriculture, it has been shown to act as an insecticide and herbicide by disrupting the nervous system of insects and inhibiting the growth of weeds.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N'-[(2,4-dimethylbenzoyl)oxy]benzenecarboximidamide in lab experiments is its high potency and selectivity towards certain enzymes and proteins. However, its low solubility in water and poor bioavailability limit its use in certain applications. Additionally, its potential toxicity and side effects need to be carefully evaluated before use in humans or animals.

Future Directions

There are several future directions for the research and development of 4-chloro-N'-[(2,4-dimethylbenzoyl)oxy]benzenecarboximidamide. One potential direction is to explore its potential as a drug candidate for the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as a biopesticide for the control of insect pests and weeds in agriculture. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties are areas of future research.
In conclusion, 4-chloro-N'-[(2,4-dimethylbenzoyl)oxy]benzenecarboximidamide is a promising chemical compound with potential applications in various fields such as medicinal chemistry, agriculture, and material science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 4-chloro-N'-[(2,4-dimethylbenzoyl)oxy]benzenecarboximidamide involves the reaction of 4-chlorobenzenecarboxylic acid with 2,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N,N'-dicyclohexylcarbodiimide and N-methylimidazole to obtain the final product.